Cas no 2200923-26-6 (2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile)

• Product Name: 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile
• CAS No: 2200923-26-6
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 5461994
• Update Time: 2025-06-13

2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Pyrimidinylamino)-1-piperidinyl]-3-pyridinecarbonitrile
• 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile

• Inchi： 1S/C15H16N6/c16-10-12-2-1-6-18-15(12)21-8-4-13(5-9-21)20-14-3-7-17-11-19-14/h1-3,6-7,11,13H,4-5,8-9H2,(H,17,19,20)
• InChI Key： BJTIVWGVPATKRR-UHFFFAOYSA-N
• SMILES： C1(N2CCC(NC3C=CN=CN=3)CC2)=NC=CC=C1C#N

Additional information on 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile

Comprehensive Overview of 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile (CAS No. 2200923-26-6)

The compound 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile (CAS No. 2200923-26-6) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a pyridine-3-carbonitrile core with a piperidin-1-yl linker and a pyrimidin-4-yl amine substituent, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of protein-protein interactions, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile has surged due to their importance in medicinal chemistry. This compound's pyrimidine and pyridine moieties are frequently searched keywords in scientific databases, reflecting their prevalence in FDA-approved drugs. The presence of both hydrogen bond donors and acceptors in its structure enhances its binding affinity to biological targets, a feature highly valued in modern drug design paradigms such as fragment-based drug discovery.

The synthetic accessibility of CAS 2200923-26-6 has been explored through various routes, with particular emphasis on Pd-catalyzed cross-coupling reactions and nucleophilic aromatic substitution – two techniques dominating current organic chemistry literature. Analytical characterization typically involves LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, methods frequently queried by researchers working with similar nitrogen-containing heterocycles. The compound's physicochemical properties, including its logP and polar surface area, suggest favorable drug-likeness parameters according to Lipinski's rule of five.

From a therapeutic perspective, the aminopiperidine fragment in 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile is particularly noteworthy. This structural motif appears in numerous clinically validated molecules targeting CNS disorders and inflammatory conditions – two major focus areas in contemporary pharmaceutical R&D. The compound's potential to cross the blood-brain barrier makes it relevant to neurological research, addressing growing public interest in neurodegenerative disease treatments.

Stability studies of 2200923-26-6 under various pH conditions and thermal stress have shown promising results for formulation development. These findings are crucial for researchers investigating prodrug strategies or controlled release systems, topics frequently appearing in recent patent applications. The compound's crystalline form has been characterized by XRPD (X-ray Powder Diffraction), a technique commonly searched by scientists working on polymorph screening.

In the context of green chemistry initiatives, synthetic routes for 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile have been optimized to reduce hazardous byproducts. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing processes – a hot topic in both academic and industrial settings. The compound's molecular weight (284.32 g/mol) and moderate solubility profile make it suitable for various high-throughput screening platforms, another frequently searched term in drug discovery circles.

The intellectual property landscape surrounding pyridine-3-carbonitrile derivatives has expanded significantly, with 2200923-26-6 appearing in several patent families related to kinase inhibition. This reflects the compound's potential as a lead structure in oncology research, particularly in the development of targeted cancer therapies – one of the most searched topics in medical research today. Its structural similarity to known JAK inhibitors and BTK inhibitors has prompted additional investigations into its signaling pathway modulation capabilities.

From an analytical chemistry perspective, method development for 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile quantification often employs UHPLC techniques with various detection modes. These methodologies are critical for pharmacokinetic studies, addressing the growing need for robust bioanalytical methods in preclinical development – a recurring theme in recent scientific literature and conference presentations.

The compound's potential in combination therapies is being explored, particularly in the context of overcoming drug resistance – a major challenge in modern medicine. Its structure-activity relationship (SAR) studies have revealed interesting modifications that can enhance selectivity while maintaining potency, making it a valuable template for medicinal chemistry optimization programs. These aspects resonate with current research trends focusing on precision medicine approaches.

In conclusion, 2-{4-(pyrimidin-4-yl)aminopiperidin-1-yl}pyridine-3-carbonitrile (CAS No. 2200923-26-6) represents a promising chemical entity with multiple potential applications in drug discovery and development. Its unique structural features, combined with favorable physicochemical properties, position it as an important compound in contemporary pharmaceutical research addressing critical unmet medical needs.